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Compound of Interest

Compound Name: Azido-PEG4-alcohol

Cat. No.: B1666432

Azido-PEG4-alcohol is a bifunctional molecule featuring a terminal azide group and a hydroxyl
group, separated by a four-unit polyethylene glycol (PEG) spacer.[1][2][3] The azide group is a
key functional group for "click chemistry," a set of bio-orthogonal reactions that enable the
efficient and specific ligation of molecules.[2][4] The hydroxyl group offers a potential site for
further chemical modification.[2][3]

NHS-PEG4-azide is a heterobifunctional crosslinker that contains an N-hydroxysuccinimide
(NHS) ester at one end and an azide group at the other, also connected by a PEG4 spacer.[5]
[6] The NHS ester is a highly reactive group that specifically targets primary amines on proteins
and other biomolecules to form stable amide bonds.[7][8][9][10]

Head-to-Head Comparison: Key Performance
Indicators

The choice between Azido-PEG4-alcohol and NHS-PEG4-azide hinges on the specific
application, the nature of the molecule to be modified, and the desired reaction workflow. The
following table summarizes their key characteristics.
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Feature

Azido-PEG4-alcohol

NHS-PEG4-azide

Reactive Groups

Azide (-Ns), Hydroxyl (-OH)

N-Hydroxysuccinimide (NHS)
Ester, Azide (-N3)

Primary Target

Alkynes (via click chemistry)

Primary amines (-NHz)

Reaction Type

Click Chemistry (e.g., CUAAC,
SPAAC)

Amine acylation

Reaction pH Not strictly pH-dependent Optimal at pH 7.2-8.5[7][9]
Azide group is highly stable. NHS ester is moisture-
o [11] Stable for weeks at sensitive and prone to
Stability ) ] ) )
ambient temperature and long-  hydrolysis, especially at higher
term at -20°C.[3] pH.[7][9][12]
) The PEG spacer enhances the
. Soluble in water and common -
Solubility aqueous solubility of the

organic solvents like DMSO.[1]

conjugated molecule.[5]

Common Applications

Surface modification,
nanoparticle functionalization,
synthesis of PROTACSs,
introduction of azide for
subsequent click chemistry.[1]
[4][13]

Protein and antibody labeling,
peptide modification,
bioconjugation to amine-

containing surfaces.[5][6][14]

Chemical Structures and Reaction Mechanisms

The distinct functionalities of Azido-PEG4-alcohol and NHS-PEG4-azide dictate their reaction

pathways and applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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